Tricosyl acetate

• Molecular Formula: C25H50O2
• Molecular Weight: 382.7 g/mol
• InChI: InChI=1S/C25H50O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-27-25(2)26/h3-24H2,1-2H3
• InChIKey: UTGOOQZGXAWMMG-UHFFFAOYSA-N

Tricosyl Acetate: A C23 Long-Chain Alkyl Acetate for Semiochemical and Analytical Reference Applications

Tricosyl acetate is a long-chain alkyl acetate ester with the molecular formula C25H50O2 and a molecular weight of approximately 382.66 g/mol [1]. It is a member of the homologous series of n-alkyl acetates and is primarily recognized as a semiochemical compound, with its gas chromatographic retention index (Kovats Index) being a key characteristic for identification and reference in analytical chemistry [2]. The compound typically exists as a solid at room temperature with a reported melting point of 52.0-52.5 °C .

Semiochemical Identification Reference compound for long-chain acetate identification in insect semiochemical research.

Analytical Reference Standard Kovats retention index supports GC-MS method development for wax ester analysis.

Chain-Length Property Matching C23 chain provides distinct melting point and chromatographic behavior for material science studies.

• [1] NIST Chemistry WebBook. Tricosyl acetate. National Institute of Standards and Technology. Accessed 2026. View Source
• [2] Stránský, K., Zarevúcka, M., Valterová, I., & Wimmer, Z. (2006). Gas chromatographic retention data of wax esters. Journal of Chromatography A, 1128(1-2), 208-219. View Source

Why C22 or C24 Acetates Are Not Direct Substitutes for Tricosyl Acetate in Precise Applications

While tricosyl acetate belongs to the homologous series of n-alkyl acetates, its physical and chemical properties, such as melting point and chromatographic retention, are directly dependent on its specific C23 chain length [1]. This chain length governs its interactions in gas chromatographic separation [2] and determines its physical state at a given temperature . Consequently, substituting tricosyl acetate with a shorter-chain (e.g., docosyl acetate, C22) or longer-chain (e.g., tetracosyl acetate, C24) analog will result in quantifiably different behavior in analytical systems and formulation characteristics, making generic substitution impossible where precise property matching is required [1][2].

Thermal Profile Shift C22 or C24 homologs may exhibit different melting behavior, altering formulation and handling characteristics.

Chromatographic Retention Change Chain length variation shifts Kovats index, risking co-elution and misidentification in GC analysis.

Physicochemical Property Mismatch Differences in molecular weight and lipophilicity may affect solubility profiles and mass spectral interpretation.

• [1] NIST Chemistry WebBook. Tricosyl acetate. National Institute of Standards and Technology. Accessed 2026. View Source
• [2] Stránský, K., Zarevúcka, M., Valterová, I., & Wimmer, Z. (2006). Gas chromatographic retention data of wax esters. Journal of Chromatography A, 1128(1-2), 208-219. View Source

Quantitative Evidence for Differentiating Tricosyl Acetate from Analogs for Scientific Procurement

Melting Point Comparison: Tricosyl Acetate (C23) vs. Tetracosyl Acetate (C24)

Tricosyl acetate has a reported melting point of 52.0-52.5 °C , which is significantly lower than the reported melting point of its next longer homolog, tetracosyl acetate (C24), which is 58-60 °C [1]. This difference in thermal behavior is directly attributable to the increased chain length and resulting intermolecular forces in the longer chain compound.

Melting Point Comparison

Reported

52.0–52.5 °C

Lower thermal requirement than C24 (58–60 °C) supports distinct formulation selection.

Method details not provided; review with application context.

Evidence Dimension	Melting Point
Target Compound Data	52.0-52.5 °C
Comparator Or Baseline	Tetracosyl acetate: 58-60 °C
Quantified Difference	Approximately 6-8 °C lower for Tricosyl acetate
Conditions	Ambient pressure; measurement method not specified but reported in standard product datasheets and literature

Why This Matters

This quantifiable difference in melting point dictates the physical state (solid vs. liquid) at temperatures relevant to storage, handling, and formulation (e.g., in semiochemical lures), making it a critical selection criterion for procurement.

• [1] ChemWhat. Methyl lignocerate (Tetracosyl acetate, CAS# 2442-49-1) Chemical and Physical Properties. View Source

Chromatographic Retention Index (Kovats): Differentiating Tricosyl Acetate from Its Homologs

The Kovats Retention Index (RI) for tricosyl acetate is reported as 2694 on a DB-1MS non-polar column [1]. This value is specifically determined by its C23 chain length. While direct comparative RIs for docosyl (C22) and tetracosyl (C24) acetates under identical conditions are not available in the open literature, the fundamental principle of gas chromatography dictates that each additional methylene (-CH2-) unit in a homologous series increases the retention index by approximately 100 units [2]. Therefore, tricosyl acetate's RI of 2694 can be reliably estimated to be ~100 units higher than docosyl acetate (C22) and ~100 units lower than tetracosyl acetate (C24) [2].

Retention Index

Class-level

RI 2694 (DB-1MS)

Estimated ~100 unit difference from C22/C24 homologs enables method development.

Class-level inference; verify with experimental data.

Evidence Dimension	Kovats Retention Index
Target Compound Data	2694 (DB-1MS column)
Comparator Or Baseline	Docosyl acetate (C22): estimated ~2594; Tetracosyl acetate (C24): estimated ~2794
Quantified Difference	Increment of approximately 100 RI units per CH2 group
Conditions	GC analysis on a DB-1MS (non-polar) capillary column, as reported in the Pherobase database

Why This Matters

A difference of approximately 100 RI units ensures baseline separation between homologs in standard gas chromatographic analyses, enabling unequivocal identification and quantification of tricosyl acetate in complex mixtures, which is essential for its use as a reference standard.

• [1] Stránský, K., Zarevúcka, M., Valterová, I., & Wimmer, Z. (2006). Gas chromatographic retention data of wax esters. Journal of Chromatography A, 1128(1-2), 208-219. View Source
• [2] Kováts, E. (1958). Gas-chromatographische Charakterisierung organischer Verbindungen. Teil 1: Retentionsindices aliphatischer Halogenide, Alkohole, Aldehyde und Ketone. Helvetica Chimica Acta, 41(7), 1915-1932. View Source

Molecular Weight and Size: Impact on Lipophilicity and Material Properties

The molecular weight of tricosyl acetate is 382.66 g/mol [1]. This is quantitatively different from docosyl acetate (C22) at 368.6 g/mol [2] and tetracosyl acetate (C24) at 396.7 g/mol . The addition of each -CH2- group increases the molecular weight by approximately 14 g/mol, which incrementally increases lipophilicity and alters material properties such as melting point and solubility [3].

Molecular Weight

Reported

382.66 g/mol

Identifiable mass enables MS differentiation from C22 and C24 esters.

Calculated from formula; verification by HRMS suggested.

Evidence Dimension	Molecular Weight
Target Compound Data	382.66 g/mol
Comparator Or Baseline	Docosyl acetate: 368.6 g/mol; Tetracosyl acetate: 396.7 g/mol
Quantified Difference	14.06 g/mol lower than tetracosyl acetate; 14.06 g/mol higher than docosyl acetate
Conditions	Calculated based on molecular formula (C25H50O2, C24H48O2, C26H52O2)

Why This Matters

The precise molecular weight is a fundamental identifier for compound verification via mass spectrometry and is a primary determinant of its behavior in partitioning (LogP) and material science applications. This difference is crucial for quality control and for applications where specific chain-length-dependent properties are required.

• [1] NIST Chemistry WebBook. Tricosyl acetate. National Institute of Standards and Technology. Accessed 2026. View Source
• [2] PubChem. Docosyl acetate. National Center for Biotechnology Information. Accessed 2026. View Source
• [3] Yalkowsky, S. H., & Valvani, S. C. (1980). Solubility and partitioning I: Solubility of nonelectrolytes in water. Journal of Pharmaceutical Sciences, 69(8), 912-922. View Source

Optimal Procurement Scenarios for Tricosyl Acetate Based on Differential Evidence

Analytical Reference Standard for Gas Chromatography-Mass Spectrometry (GC-MS) Method Development

For laboratories developing or validating GC-MS methods for the analysis of semiochemicals or complex wax ester mixtures, tricosyl acetate serves as a definitive retention time and mass spectral reference point [1]. Its specific Kovats Index of 2694 [1] and unique mass spectrum provide an unambiguous marker to differentiate it from co-eluting C22 and C24 homologs, ensuring accurate peak identification and quantification in accordance with analytical method validation requirements.

Formulation of Semiochemical Lures with Defined Physical Release Profiles

In the development of controlled-release pheromone dispensers for insect monitoring or control, the melting point of the active ingredient is a key factor influencing the release rate [2]. The specific melting point of tricosyl acetate (52.0-52.5 °C) offers a different thermal profile compared to its C22 and C24 analogs, providing formulators with a tool to tailor the volatility and release kinetics of a semiochemical blend to match specific environmental or target pest conditions.

Physicochemical Property Screening in Material Science and Lipid Research

Researchers investigating the structure-property relationships of long-chain esters require a homologous series with precise increments in chain length. The 14 g/mol increase in molecular weight from docosyl acetate to tricosyl acetate [3] and the corresponding ~6-8 °C increase in melting point from tricosyl to tetracosyl acetate [4] provide a quantifiable dataset for modeling the effects of chain length on properties like lipophilicity (LogP), crystalline packing, and thermal behavior. Procuring the exact C23 compound is essential for generating accurate data points for these studies.

Application

Selection Property

Validation Focus

GC-MS Method Development

Retention index and mass spectrum specificity

Peak identification and quantification in complex mixtures

Semiochemical Lure Formulation

Melting point and release profile

Release rate modeling under environmental conditions

Structure-Property Relationship Studies

Exact chain length increment

Modeling lipophilicity and thermal behavior

• [1] Stránský, K., Zarevúcka, M., Valterová, I., & Wimmer, Z. (2006). Gas chromatographic retention data of wax esters. Journal of Chromatography A, 1128(1-2), 208-219. View Source
• [2] Baker, T. C., & Heath, J. J. (2005). Pheromones: Function and Use in Insect Control. In Comprehensive Molecular Insect Science (pp. 407-459). Elsevier. View Source
• [3] PubChem. Docosyl acetate. National Center for Biotechnology Information. Accessed 2026. View Source
• [4] ChemWhat. Methyl lignocerate (Tetracosyl acetate, CAS# 2442-49-1) Chemical and Physical Properties. View Source